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Compound of Interest

Compound Name: H-Ala-Ala-Ala-Ala-Ala-Ala-OH

CAS No.: 10576-91-7

Cat. No.: B076000

Get Quote

Executive Summary
Hexa-alanine (

) is a homopolymer comprising six L-alanine residues.[1] While chemically simple, it serves as
a critical model system in protein folding thermodynamics and a functional module in antibody-
drug conjugate (ADC) engineering.[1] This guide analyzes the structural paradox of

—its transition from random coil in aqueous solution to

-helix in hydrophobic environments—and provides validated protocols for its synthesis and
characterization.

Part 1: Chemical Architecture & Fundamental
Properties
At its core, hexa-alanine is a molecular ruler.[1] Its chemical uniformity eliminates side-chain

interference, making it an ideal baseline for spectroscopic calibration.[1]
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IUPAC Name: L-Alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanyl-L-alanine[1]

Molecular Formula:

[1]

Molecular Weight: 444.48 Da (Average) / 444.23 Da (Monoisotopic)[1]

Isoelectric Point (pI): ~6.0 (zwitterionic species)[1]

Solubility: High in

(>100 mg/mL); insoluble in diethyl ether.[1]

Structural Topology
The molecule consists of a repeating backbone unit

.[1] The methyl side chain (

) is non-polar but small enough to avoid steric clashes, which theoretically permits a wide range
of torsion angles (

).[1]
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Figure 1: Linear connectivity of Hexa-alanine showing the repeating amide backbone and

termini.[1]

Part 2: Conformational Dynamics (The Poly-Ala
Paradox)
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The structural behavior of

is environment-dependent. This section explains the causality behind its folding, a critical
concept for researchers using

as a linker.

The Aqueous State: Polyproline II (PPII) vs. Random Coil
Contrary to the "Alanine Helix" dogma,

does not form a stable

-helix in pure water.

Mechanism: The entropic cost of fixing six residues into a helical turn outweighs the enthalpy

gained from backbone hydrogen bonds (

).

Result: In water,

samples a dynamic equilibrium between a disordered "random coil" and a Polyproline II
(PPII) helix (left-handed, 3 residues/turn).

The TFE Effect: Induced Helicity
When dissolved in 2,2,2-Trifluoroethanol (TFE) or TFE/Water mixtures,

adopts a helical character.[1]

Thermodynamics: TFE has a lower dielectric constant than water, strengthening the intra-

peptide hydrogen bonds (C=O

H-N) relative to peptide-solvent bonds.[1]

Critical Length: While TFE induces helicity, stable helix formation usually requires

residues.[1]

represents the nucleation phase of helix formation.
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Figure 2: Solvent-dependent conformational switching of Hexa-alanine.

Part 3: Synthesis Protocol (Solid Phase Peptide
Synthesis)
While

is short, poly-alanine sequences are notorious for on-resin aggregation ("

-sheet formation").[1] The following protocol uses Fmoc chemistry optimized to prevent early
termination.

Materials & Reagents[1][2][3]
Resin: Wang Resin (for C-terminal acid) or Rink Amide (for C-terminal amide).[1][2]

Recommendation: Rink Amide for linker applications to prevent C-term charge.

Coupling Reagent: HBTU/DIEA or DIC/Oxyma (Superior for aggregation prone sequences).

[1]

Deprotection: 20% Piperidine in DMF.

Step-by-Step Workflow
Step 1: Resin Swelling Incubate resin in DMF for 30 min.

Step 2: Deprotection (Fmoc Removal)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b076000/docs?utm_src=pdf-body-img#hexa-alanine-structural-dynamics-synthesis-and-linker-applications-1
https://pubchem.ncbi.nlm.nih.gov/compound/Hexa-L-alanine
https://pubchem.ncbi.nlm.nih.gov/compound/Hexa-L-alanine
https://www.rsc.org/suppdata/ob/c3/c3ob42096e/c3ob42096e.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Hexa-L-alanine
https://pubchem.ncbi.nlm.nih.gov/compound/Hexa-L-alanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treat with 20% Piperidine/DMF (

min).[1]

Validation: UV monitoring of dibenzofulvene adduct at 301 nm.

Step 3: Coupling (Repeat 6x)

Mix Fmoc-Ala-OH (5 eq), HBTU (5 eq), and DIEA (10 eq).

Activate for 2 min, then add to resin.

Shake for 45 min.

Critical Check: Perform Kaiser Test (Ninhydrin).[1] Blue = Incomplete (re-couple); Colorless =

Complete.[1]

Step 4: Cleavage

Cocktail: 95% TFA, 2.5% TIS (Triisopropylsilane), 2.5%

.[1]

Time: 2 hours.

Precipitate in cold diethyl ether (

).[1]
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Figure 3: Solid Phase Peptide Synthesis (SPPS) cycle for Hexa-alanine.

Part 4: Analytical Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b076000/docs?utm_src=pdf-body-img#hexa-alanine-structural-dynamics-synthesis-and-linker-applications-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076000?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To validate the structure, you must confirm both identity (Mass) and conformation (NMR/CD).[1]

Nuclear Magnetic Resonance (NMR)
NMR distinguishes between random coil and helical states based on Chemical Shift Index

(CSI).[1]

Nucleus
Random Coil Shift
(ppm)

Helical Shift (ppm) (Secondary Shift)

4.35 4.03 -0.32 (Upfield)

52.5 55.0 +2.5 (Downfield)

19.0 17.5 -1.5 (Upfield)

8.2 8.0 Variable

Note: In water,

will exhibit shifts closer to the "Random Coil" column. A shift toward the "Helical" values
indicates structure formation (e.g., in TFE).

Circular Dichroism (CD)[1][5]
Random Coil / PPII: Strong negative band near 198 nm.[1]

-Helix: Double minima at 208 nm and 222 nm.[1]

Protocol: Dissolve peptide to 50

in 10 mM Phosphate Buffer (pH 7). Scan 190–250 nm.[1]

Part 5: Applications in Drug Design
The "Semi-Rigid" Linker
In fusion proteins (e.g., scFv-drug conjugates), linker flexibility dictates the hydrodynamic

radius.

Flexible Linkers (Gly-Ser): Allow domains to collapse or interact.[1][3]
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Rigid Linkers (Pro-rich): Force separation but can be immunogenic.[1]

Hexa-Alanine: Occupies a "Goldilocks" zone.[1] It is stiffer than Gly-Ser due to the methyl

side-chain restriction but less sterically hindered than Proline.[1] It is often used to separate

domains by a fixed distance (~9 Å in helical form, ~21 Å in extended form).[1]

Solubility Tags
While long poly-alanine tails cause aggregation (amyloid-like fibrils), short tags like

are often used to modulate the hydrophobicity of highly polar drugs without inducing
precipitation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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